Cas no 1508731-20-1 (2-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine)

• Product Name: 2-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine
• CAS No: 1508731-20-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5161061
• Update Time: 2025-06-12

2-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine
• 2-(1-(tert-Butyl)-1H-pyrazol-5-yl)piperidine

• Inchi： 1S/C12H21N3/c1-12(2,3)15-11(7-9-14-15)10-6-4-5-8-13-10/h7,9-10,13H,4-6,8H2,1-3H3
• InChI Key： UFZWEBFRVWRJDT-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1N(C(C)(C)C)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine

Introduction to 2-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine (CAS No. 1508731-20-1)

2-(2-tert-Butyl-2H-pyrazol-3-yl)-piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1508731-20-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole and piperidine classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural motif of 2-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine combines the unique properties of pyrazole and piperidine, making it a promising candidate for further investigation in drug discovery and development.

The presence of a tert-butyl group at the 2-position of the pyrazole ring introduces steric hindrance, which can influence the compound's pharmacokinetic profile, including solubility, metabolic stability, and binding affinity to biological targets. Additionally, the piperidine ring is a common pharmacophore in many drugs due to its ability to modulate receptor interactions and enhance oral bioavailability. The combination of these structural elements in 2-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine suggests potential applications in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine with greater accuracy. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, preliminary docking studies have shown that it can interact with targets involved in pain modulation and neuroprotection, suggesting its potential as an analgesic or neuroprotective agent.

In the realm of drug development, the synthesis of 2-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine has been optimized using various synthetic methodologies to enhance yield and purity. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole-piperidine core efficiently. These synthetic approaches not only improve the accessibility of the compound but also allow for structural modifications to explore its pharmacological potential further.

The biological evaluation of 2-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine has been conducted using both in vitro and in vivo models. In vitro studies have revealed interesting interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Furthermore, animal models have demonstrated promising results in terms of reducing inflammation and pain without significant side effects. These findings underscore the therapeutic potential of this compound as a lead molecule for drug development.

One of the most compelling aspects of 2-(2-tert-butyl-2H-pyrazol-3-yl)-piperidine is its versatility as a chemical scaffold. Researchers have explored derivatives of this compound by modifying various functional groups, leading to compounds with enhanced potency and selectivity. For example, replacing the tert-butyl group with other substituents has allowed for fine-tuning of pharmacokinetic properties while maintaining biological activity. Such modifications highlight the importance of structure-based drug design in optimizing therapeutic agents.

The role of pyrazole derivatives in medicinal chemistry cannot be overstated. Pyrazole-based compounds have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a piperidine moiety into these structures enhances their bioavailability and binding affinity, making them more suitable for clinical applications. 2-(2-Tert-butyl-2H-pyrazol-3-y1)-piperidine is no exception and represents a significant advancement in this area.

As research continues to evolve, new methodologies for evaluating drug candidates are being developed. High-throughput screening (HTS) technologies have enabled rapid testing of large libraries of compounds like 1508731–20–1, accelerating the discovery process. Additionally, advances in biopharmaceuticals have improved our understanding of how these compounds interact with biological systems at a molecular level. This knowledge is crucial for designing drugs that are not only effective but also safe for human use.

The future prospects for 1508731–20–1 are bright, with ongoing studies exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter systems makes it an attractive candidate for developing novel therapeutics that address these challenging conditions. Furthermore, its structural features may make it useful in combination therapies, where multiple targets are addressed simultaneously to improve treatment outcomes.

In conclusion,1508731–20–1, or more specifically (cas no 1508731–20–1),is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features,combined with its demonstrated biological activity,make it a valuable tool for drug discovery efforts aimed at treating various diseases,including those affecting the central nervous system,cardiovascular system,and inflammatory conditions.* As research progresses,* further refinements*in synthesis*and pharmacological evaluation*are expected*to unlock*its full potential.* The continued exploration*of this compound*will contribute*to our understanding*of how structure influences biological activity,*leading*to more effective treatments*for human diseases.*